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Compound of Interest

Compound Name: tri-tert-butylphosphine oxide

Cat. No.: B1366726 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of tri-tert-butylphosphine
oxide, ensuring laboratory safety and regulatory compliance.

Essential Safety Data
A thorough understanding of a substance's properties is the foundation of safe handling. Below

is a summary of the key data for tri-tert-butylphosphine oxide.

Property Value

CAS Number 6866-70-2

Molecular Formula C₁₂H₂₇OP

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

GHS Precautionary Statements

P261, P264, P270, P271, P280, P301+P312,

P302+P352, P304+P340, P305+P351+P338,

P330, P332+P313, P337+P313, P362,

P403+P233, P405, P501
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Step-by-Step Disposal Protocol
Adherence to a strict disposal protocol is crucial for the safety of laboratory personnel and the

environment. The following steps provide a clear workflow for the proper disposal of tri-tert-
butylphosphine oxide.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),

safety goggles, and a lab coat.

2. Waste Collection:

Collect waste tri-tert-butylphosphine oxide and any contaminated materials (e.g., weighing

paper, pipette tips) in a designated, clearly labeled, and sealable hazardous waste container.

The container should be made of a material compatible with the chemical.

3. Waste Segregation:

Do not mix tri-tert-butylphosphine oxide waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management guidelines.

4. Labeling:

Ensure the hazardous waste container is accurately labeled with the full chemical name ("tri-
tert-butylphosphine oxide"), the associated hazards (Harmful, Irritant), and the date of

accumulation.

5. Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.

6. Disposal Request:

Follow your institution's established procedures for hazardous waste disposal. This typically

involves submitting a request to the Environmental Health and Safety (EHS) department for
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pickup.

7. Documentation:

Maintain accurate records of the amount of tri-tert-butylphosphine oxide waste generated

and its disposal date, in accordance with laboratory and regulatory requirements.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of tri-tert-
butylphosphine oxide.
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Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in a
Designated, Labeled Container

Step 3: Segregate from
Incompatible Waste Streams

Step 4: Accurately Label Container
(Chemical Name, Hazards, Date)

Step 5: Store in a Designated,
Well-Ventilated Area

Step 6: Submit Disposal Request
to EHS Department

Step 7: Maintain Detailed
Disposal Records
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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